Cas no 1289585-27-8 ((R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER)

• Product Name: (R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• CAS No: 1289585-27-8
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD18837082
• CID: 822222
• PubChem ID: 53346624
• Update Time: 2025-11-02

(R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• (R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (R)-tert-butyl 3-chloropyrrolidine-1-carboxylate
• (R)-1-Boc-3-chloro-pyrrolidine
• tert-butyl (3R)-3-chloropyrrolidine-1-carboxylate
• (R)-tert-Butyl3-chloropyrrolidine-1-carboxylate
• DTXSID00693552
• 1289585-27-8
• CS-0079198
• 1-Boc-(R)-3-Chloropyrrolidine
• DA-17191
• D74046
• (3R)-3-Chloro-1-pyrrolidinecarboxylic acid tert-butyl ester
• AKOS017342974
• 1-Pyrrolidinecarboxylic acid, 3-chloro-, 1,1-dimethylethyl ester, (3R)-
• MFCD18837082

• MDL： MFCD18837082
• Inchi： 1S/C9H16ClNO2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： BFJADPWUALFXHF-SSDOTTSWSA-N
• SMILES： Cl[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 270 ºC
• Flash Point: 117 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER

Recent Advances in the Application of (R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER (CAS: 1289585-27-8) in Chemical Biology and Pharmaceutical Research

The compound (R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER (CAS: 1289585-27-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including protease inhibitors, kinase inhibitors, and other therapeutic agents. Recent studies have highlighted its role in the development of novel drug candidates targeting a range of diseases, from infectious diseases to cancer and neurological disorders.

One of the key areas of research involving (R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER is its use in the synthesis of protease inhibitors. Proteases play a critical role in numerous biological processes, and their dysregulation is associated with various pathologies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of novel cathepsin inhibitors, which showed promising activity against tumor metastasis. The study utilized the chiral center of the pyrrolidine ring to enhance the selectivity and potency of the inhibitors, underscoring the importance of this intermediate in drug design.

Another significant application of (R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER is in the field of kinase inhibitor development. Kinases are key regulators of cellular signaling pathways, and their inhibition is a cornerstone of modern cancer therapy. A recent preprint on bioRxiv detailed the use of this compound in the synthesis of selective JAK3 inhibitors, which exhibited potent anti-inflammatory effects in preclinical models. The researchers highlighted the compound's ability to introduce a chloro substituent at the 3-position of the pyrrolidine ring, which significantly improved the binding affinity of the inhibitors to the target kinase.

In addition to its role in drug synthesis, (R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER has also been employed in chemical biology studies to probe enzyme mechanisms. A 2024 study in ACS Chemical Biology utilized this compound as a scaffold for the development of activity-based probes targeting serine hydrolases. The study demonstrated that the chloro substituent could be leveraged for covalent modification of the active site, enabling the identification of novel enzyme-substrate interactions. This approach opens new avenues for understanding enzyme function and designing targeted therapies.

The synthetic accessibility of (R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER has also been a focus of recent research. A publication in Organic Process Research & Development in 2023 described an optimized large-scale synthesis of this compound, achieving high enantiomeric purity and yield. The authors emphasized the importance of this advancement for industrial applications, where the demand for chiral intermediates continues to grow. The study also provided insights into the stability and handling of the compound, which are critical for its use in pharmaceutical manufacturing.

Looking ahead, the versatility of (R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER is expected to drive further innovation in drug discovery and chemical biology. Its unique structural features, including the chiral center and reactive chloro substituent, make it a valuable building block for the development of next-generation therapeutics. Future research is likely to explore its applications in emerging areas such as targeted protein degradation and covalent inhibitor design, further expanding its utility in the pharmaceutical industry.

In conclusion, (R)-3-CHLORO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER (CAS: 1289585-27-8) represents a pivotal intermediate in modern chemical and pharmaceutical research. Its applications span from protease and kinase inhibitor development to chemical probe design and large-scale synthesis. As the field continues to evolve, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.